BENGHE Methodological & Application

Check Availability & Pricing

Application of Chromium Trioxide in Analytical
Chemistry: Detailed Notes and Protocols

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Chromium trioxide

Cat. No.: B8757531

For Researchers, Scientists, and Drug Development Professionals

Introduction

Chromium trioxide (CrOs), a powerful oxidizing agent, serves as a cornerstone reagent in
both qualitative and quantitative analytical chemistry.[1] Its primary utility lies in its ability to
selectively oxidize various organic functional groups, most notably alcohols and aldehydes.
This property is harnessed in the widely recognized "Jones oxidation," which employs a
solution of chromium trioxide in aqueous sulfuric acid and acetone.[2][3] While modern
techniques have emerged, the principles and applications of chromium trioxide-based
analysis remain fundamental in organic chemistry and are valuable in various research and
development settings, including drug development for functional group analysis and impurity
profiling.

Caution: Chromium(VI) compounds, including chromium trioxide, are highly toxic and
carcinogenic.[2][4] All handling and experimental procedures must be conducted in a well-
ventilated fume hood with appropriate personal protective equipment (PPE), including gloves,
safety goggles, and a lab coat.

Qualitative Analysis: The Chromic Acid Test (Jones
Test)
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The chromic acid test is a rapid and straightforward qualitative method to differentiate primary
and secondary alcohols and aldehydes from tertiary alcohols and other non-oxidizable
compounds.[4][5] The test relies on the visible reduction of the orange-red chromium(VI) ion to
the green or blue-green chromium(lll) ion upon reaction with an oxidizable substrate.[6]

Principle

The core of the chromic acid test is a redox reaction. Primary alcohols are oxidized first to
aldehydes and then to carboxylic acids, while secondary alcohols are oxidized to ketones.[4][6]
Aldehydes are also readily oxidized to carboxylic acids.[4] Tertiary alcohols, lacking a hydrogen
atom on the carbinol carbon, are resistant to oxidation under these conditions and thus yield a
negative result.[4][7]

Data Presentation: Expected Observations
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Compound Functional Expected Approximate Oxidation
Class Group Result Reaction Time  Product
Positive (Orange  Rapid (typically )
] o Carboxylic
Primary Alcohols  R-CH20H to Green/Blue- within 15 )
Acid[4][6]
green) seconds)[4]
Positive (Orange  Rapid (typically
Secondary o
R2CHOH to Green/Blue- within 15 Ketone[4][6]
Alcohols
green) seconds)[4]
Negative
Tertiary Alcohols RsCOH (Solution No reaction No reaction[4]
remains orange)
) ] Positive (Orange  Very Rapid ]
Aliphatic o Carboxylic
R-CHO to Green/Blue- (within 5 )
Aldehydes Acid[4]
green) seconds)[4]
) Positive (Orange ]
Aromatic Slower (30-45 Carboxylic
Ar-CHO to Green/Blue- ]
Aldehydes seconds)[4] Acid[4]
green)
Negative
Ketones R2C=0 (Solution No reaction No reaction
remains orange)
N Complex
Positive (Forms ) o
Phenols Ar-OH ) Rapid oxidation
a dark solution)
products

Experimental Protocol: Chromic Acid Test

1. Preparation of Jones Reagent:

o Materials:

o Chromium trioxide (CrOs): 25 g[8]

o Concentrated sulfuric acid (H2SOa4): 25 mL[8]
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o Distilled water: 75 mL[8]

e Procedure:

o In a beaker, carefully and slowly dissolve 25 g of chromium trioxide in 25 mL of
concentrated sulfuric acid.[8]

o Cool the mixture in an ice bath.[9]

o Very slowly, and with constant stirring, add the mixture to 75 mL of distilled water that has
been pre-cooled to 0°C.[8][9]

o Store the resulting orange-red solution in a glass-stoppered bottle.[4]
2. Test Procedure:

e In a clean test tube, dissolve 1-2 drops of a liquid sample or approximately 10 mg of a solid
sample in 1 mL of acetone.[4]

o Add 1-2 drops of the prepared Jones reagent to the sample solution while gently shaking the
test tube.[4]

o Observe any color change within the first 15 seconds. A change from orange to green or
blue-green indicates a positive test.[4]

« If no immediate color change is observed, allow the solution to stand for up to a minute,
noting any delayed reaction.

Logical Workflow for the Chromic Acid Test
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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